Cas no 900006-76-0 (N-({1,4-dioxaspiro4.5decan-2-yl}methyl)-N'-(3-methoxyphenyl)ethanediamide)

• Product Name: N-({1,4-dioxaspiro4.5decan-2-yl}methyl)-N'-(3-methoxyphenyl)ethanediamide
• CAS No: 900006-76-0
• MF: C₁₈H₂₄N₂O₅
• MW: 348.393565177917
• CID: 5493526
• Update Time: 2025-07-14

N-({1,4-dioxaspiro4.5decan-2-yl}methyl)-N'-(3-methoxyphenyl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• N-(1,4-dioxaspiro[4.5]decan-3-ylmethyl)-N'-(3-methoxyphenyl)oxamide
• N-({1,4-dioxaspiro4.5decan-2-yl}methyl)-N'-(3-methoxyphenyl)ethanediamide

• Inchi： 1S/C18H24N2O5/c1-23-14-7-5-6-13(10-14)20-17(22)16(21)19-11-15-12-24-18(25-15)8-3-2-4-9-18/h5-7,10,15H,2-4,8-9,11-12H2,1H3,(H,19,21)(H,20,22)
• InChI Key： KTJADXIRFBBTMI-UHFFFAOYSA-N
• SMILES： C(NCC1OC2(CCCCC2)OC1)(=O)C(NC1=CC=CC(OC)=C1)=O

Additional information on N-({1,4-dioxaspiro4.5decan-2-yl}methyl)-N'-(3-methoxyphenyl)ethanediamide

Comprehensive Overview of N-({1,4-dioxaspiro[4.5]decan-2-yl}methyl)-N'-(3-methoxyphenyl)ethanediamide (CAS No. 900006-76-0)

N-({1,4-dioxaspiro[4.5]decan-2-yl}methyl)-N'-(3-methoxyphenyl)ethanediamide, with the CAS number 900006-76-0, is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This compound features a unique spirocyclic structure combined with an ethanediamide moiety, making it a versatile intermediate for synthesizing complex molecules. Researchers are particularly interested in its potential applications due to its structural complexity and functional group diversity.

The compound's 1,4-dioxaspiro[4.5]decane core contributes to its stability and solubility, while the 3-methoxyphenyl group enhances its reactivity in coupling reactions. These characteristics make it a valuable building block for designing pharmaceuticals, agrochemicals, and advanced materials. Recent studies have explored its role in drug discovery, particularly in targeting enzyme inhibitors and receptor modulators, aligning with the growing demand for novel therapeutic agents.

In the context of sustainable chemistry, N-({1,4-dioxaspiro[4.5]decan-2-yl}methyl)-N'-(3-methoxyphenyl)ethanediamide has been investigated for its compatibility with green synthesis methodologies. The compound's low toxicity profile and biodegradability make it an attractive candidate for environmentally friendly applications. This aligns with the increasing focus on eco-friendly chemical processes and the reduction of hazardous waste in industrial settings.

From a technical perspective, the synthesis of this compound involves multi-step organic reactions, including amide coupling and spirocyclization. Its high purity and structural integrity are critical for ensuring reproducibility in research and industrial applications. Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are commonly employed to characterize and validate its molecular structure.

The growing interest in N-({1,4-dioxaspiro[4.5]decan-2-yl}methyl)-N'-(3-methoxyphenyl)ethanediamide is reflected in its frequent appearance in scientific literature and patent filings. Researchers are actively exploring its potential in catalysis, polymer science, and nanotechnology. Its ability to act as a ligand or crosslinking agent further expands its utility in designing functional materials with tailored properties.

In conclusion, N-({1,4-dioxaspiro[4.5]decan-2-yl}methyl)-N'-(3-methoxyphenyl)ethanediamide (CAS No. 900006-76-0) represents a promising compound with broad applicability across multiple scientific disciplines. Its unique chemical structure, combined with its functional versatility, positions it as a key player in advancing innovative technologies and sustainable solutions. As research continues to uncover its full potential, this compound is expected to play an increasingly important role in shaping the future of chemical innovation.